Cas no 900817-33-6 (1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 900817-33-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 4299715
• PubChem ID: 86250066
• Update Time: 2025-11-01

1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1-(2-propynyl)-
• Cyclohexanecarboxaldehyde, 1-(2-propyn-1-yl)-
• 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde
• EN300-1621643
• 900817-33-6

• Inchi： 1S/C10H14O/c1-2-6-10(9-11)7-4-3-5-8-10/h1,9H,3-8H2
• InChI Key： XTFBWZAMEFYLRU-UHFFFAOYSA-N
• SMILES： C1(CC#C)(C=O)CCCCC1

Computed Properties

• Exact Mass: 150.104465066Da
• Monoisotopic Mass: 150.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde

Introduction to 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde (CAS No. 900817-33-6)

1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde, also known by its CAS number 900817-33-6, is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a cyclohexane ring substituted with an aldehyde group and a propargyl (prop-2-yn-1-yl) moiety, making it an intriguing candidate for various chemical transformations and biological applications.

The molecular formula of 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde is C₉H₁₂O, and its molecular weight is approximately 140.19 g/mol. The presence of the aldehyde group and the terminal alkyne functionality provides multiple reactive sites, enabling a wide range of synthetic pathways and functionalization strategies. These features have made it a valuable building block in the synthesis of complex organic molecules, including natural products, pharmaceuticals, and functional materials.

In recent years, the study of 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde has been enriched by advances in synthetic methodologies and catalytic systems. For instance, copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions have been extensively utilized to incorporate this compound into various bioconjugates and polymers. The CuAAC reaction, known for its high efficiency and selectivity, allows for the formation of 1,2,3-triazoles, which are stable linkages with diverse applications in drug delivery, imaging agents, and supramolecular chemistry.

Beyond its synthetic utility, 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde has shown promise in medicinal chemistry. The cyclohexane ring and the aldehyde group can serve as scaffolds for the design of small molecules with potential therapeutic properties. For example, derivatives of this compound have been explored as inhibitors of specific enzymes involved in disease pathways. One notable application is in the development of inhibitors for histone deacetylases (HDACs), which are key targets in cancer therapy. The ability to fine-tune the properties of these derivatives through structural modifications has opened new avenues for drug discovery.

In addition to its biological applications, 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde has found use in materials science. The combination of the cyclohexane ring's rigidity and the reactivity of the alkyne group makes it suitable for the synthesis of functional polymers and copolymers. These materials can be tailored for specific properties such as mechanical strength, thermal stability, and optical transparency. Recent studies have demonstrated the use of this compound in the preparation of stimuli-responsive materials that can change their properties in response to external stimuli like pH or temperature changes.

The synthesis of 1-(prop-2-yn-1-yl)cyclohexane-1-carbaldehyde typically involves a multi-step process that includes the formation of the cyclohexanecarbaldehyde intermediate followed by propargylation. Various methods have been reported for these transformations, including metal-catalyzed reactions and base-mediated processes. The choice of synthetic route often depends on factors such as yield, purity, and scalability requirements.

To ensure the quality and purity of 1-(prop-2-yn-1-y l)cyclohexane - 1 - carbaldehyde strong > , advanced analytical techniques such as gas chromatography-mass spectrometry (GC–MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for its successful application in research and development.

In conclusion, 1-(prop - 2 - y n - 1 - y l )c y clo h ex an e - 1 - c ar b al d hy de strong > (CAS No . 9008 7 - 33 - 6 ) is a multifaceted compound with significant potential across multiple scientific disciplines . Its unique combination of functional groups offers a wide range of opportunities for chemical synthesis , medicinal chemistry , and materials science . As research continues to advance , it is likely that new applications and insights will further enhance our understanding and utilization of this intriguing molecule . p >